molecular formula C22H27ClN2O3 B3949553 N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide

N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide

Cat. No. B3949553
M. Wt: 402.9 g/mol
InChI Key: KMBVPGKKKNIPAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the class of piperidine derivatives. This compound has been widely studied for its potential applications in the field of neuropharmacology.

Mechanism of Action

N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide acts as a dopamine reuptake inhibitor and a sigma receptor agonist. It binds to the dopamine transporter and inhibits the reuptake of dopamine, leading to an increase in dopamine levels in the synaptic cleft. It also binds to the sigma receptor, which is involved in various physiological processes such as neurotransmission, ion transport, and cell proliferation.
Biochemical and physiological effects
The biochemical and physiological effects of this compound include an increase in dopamine levels in the brain, which can lead to improved mood and cognitive function. It also has analgesic effects, which can help to alleviate pain. However, it can also lead to side effects such as increased heart rate, hypertension, and seizures.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide in lab experiments is its ability to selectively target the dopamine transporter, which can help researchers to better understand the role of dopamine in various physiological processes. However, its potential side effects and toxicity can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide. One potential direction is the development of more selective dopamine reuptake inhibitors that can target specific dopamine transporters. Another direction is the study of the sigma receptor and its potential role in various neurological disorders. Additionally, the development of new synthetic methods for this compound can help to improve its purity and reduce its toxicity.

Scientific Research Applications

N-(2-chlorobenzyl)-1-(2,3-dimethoxybenzyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as Parkinson's disease, depression, and schizophrenia. It has also been studied for its potential use as an analgesic and anesthetic agent.

properties

IUPAC Name

N-[(2-chlorophenyl)methyl]-1-[(2,3-dimethoxyphenyl)methyl]piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27ClN2O3/c1-27-20-9-5-7-18(21(20)28-2)15-25-12-10-16(11-13-25)22(26)24-14-17-6-3-4-8-19(17)23/h3-9,16H,10-15H2,1-2H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMBVPGKKKNIPAB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1OC)CN2CCC(CC2)C(=O)NCC3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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